![molecular formula C16H19N3O2S2 B5544844 N-[(3R*,4R*)-4-(1-pyrrolidinyl)tetrahydro-3-furanyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide](/img/structure/B5544844.png)
N-[(3R*,4R*)-4-(1-pyrrolidinyl)tetrahydro-3-furanyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide
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Description
N-[(3R*,4R*)-4-(1-pyrrolidinyl)tetrahydro-3-furanyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19N3O2S2 and its molecular weight is 349.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.09186920 g/mol and the complexity rating of the compound is 434. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research on the synthesis of fused pyridine-4-carboxylic acids, including various heterocycles like pyrazolo[3,4-b]pyridines and furo[2,3-b]pyridines, demonstrates the compound's utility in generating a library of heterocyclic compounds. These compounds are pivotal for further combinatorial transformations, showing the compound's role in expanding chemical libraries for potential therapeutic agents (Volochnyuk et al., 2010).
Antiproliferative Activity
The synthesis and evaluation of thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives have been explored for their antiproliferative activity against various cancer cell lines. This research signifies the compound's relevance in the development of novel anticancer agents, highlighting its potential in medicinal chemistry (Hung et al., 2014).
Antimicrobial Agents
Studies on the synthesis of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide and related compounds for antimicrobial activity present an insight into the compound's application in combating microbial infections. This research underscores the compound's utility in designing new antimicrobial agents (Chambhare et al., 2003).
Antimicrobial Activity of Amino Acids and Peptides
The compound's role extends to the synthesis of amino acids and peptides containing thiazole and oxazole moieties, demonstrating moderate antibacterial activity against various pathogens. This application is crucial for the development of new antimicrobial peptides, offering a novel approach to antibiotic resistance (Stanchev et al., 1999).
properties
IUPAC Name |
N-[(3R,4R)-4-pyrrolidin-1-yloxolan-3-yl]-2-thiophen-2-yl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2S2/c20-15(12-10-23-16(18-12)14-4-3-7-22-14)17-11-8-21-9-13(11)19-5-1-2-6-19/h3-4,7,10-11,13H,1-2,5-6,8-9H2,(H,17,20)/t11-,13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEJABZQSLLCSTI-AAEUAGOBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2COCC2NC(=O)C3=CSC(=N3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(C1)[C@H]2COC[C@@H]2NC(=O)C3=CSC(=N3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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